Cas no 1363378-22-6 ((3R,4S)-4-Amino-1-boc-3-methoxypiperidine)

(3R,4S)-4-Amino-1-Boc-3-methoxypiperidine is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific configuration at the 3- and 4-positions ensures high enantioselectivity, making it valuable for asymmetric synthesis. The Boc (tert-butoxycarbonyl) protecting group enhances stability and facilitates selective deprotection under mild conditions, while the methoxy substituent influences reactivity and solubility. This compound is particularly useful in the preparation of bioactive molecules, including CNS-targeting drugs and peptidomimetics. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for medicinal chemistry and catalyst design. Storage under inert conditions is recommended to preserve integrity.
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine structure
1363378-22-6 structure
Product Name:(3R,4S)-4-Amino-1-boc-3-methoxypiperidine
CAS No:1363378-22-6
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD22415234
CID:2771687
PubChem ID:57362389
Update Time:2025-06-06

(3R,4S)-4-Amino-1-boc-3-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R,4S)-4-amino-3-methoxypiperidine-1-carboxylate
    • (3R,4S)-4-AMINO-1-BOC-3-METHOXYPIPERIDINE;
    • (3R,4S)-4-AMINO-1-BOC-3-METHOXYPIPERIDINE
    • (3R,4S)-tert-Butyl 4-amino-3-methoxypiperidine-1-carboxylate
    • cis-4-Amino-1-Boc-3-methoxy-piperidine
    • QNGHCFVWYKWWMU-DTWKUNHWSA-N
    • PB22234
    • PB16997
    • FCH3926549
    • FCH3603816
    • AK172407
    • tert-butyl cis(+/-)-4-amino-3-methoxypiperidine-1-carboxylate
    • Cis-4-Amino-1-Boc-3-methoxypiperidine
    • AS-34612
    • (3R,4S)-tert-Butyl4-amino-3-methoxypiperidine-1-carboxylate
    • 1171124-68-7
    • SCHEMBL17181323
    • AKOS025290233
    • MFCD22415234
    • 1-Piperidinecarboxylic acid, 4-amino-3-methoxy-, 1,1-dimethylethyl ester, (3R,4S)-rel-
    • (3R,4S)-4-Amino-3-methoxypiperidine-1-carboxylic acid tert-butyl ester
    • 1363378-22-6
    • (rac)-cis-4-amino-3-methoxy-piperidine-1-carboxylic acid tert-butyl ester
    • CS-0048556
    • (3R,4S)-4-Amino-1-boc-3-methoxypiperidine
    • MDL： MFCD22415234
    • Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-8(12)9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
    • InChI Key： QNGHCFVWYKWWMU-DTWKUNHWSA-N
    • SMILES： O(C)[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@@H]1N

Computed Properties

  • Exact Mass: 230.16300
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8
  • XLogP3: 0.3

Experimental Properties

  • PSA: 64.79000
  • LogP: 1.60770

(3R,4S)-4-Amino-1-boc-3-methoxypiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB454340-500 mg
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine; .
 1363378-22-6
500MG
 €372.80 2023-07-18
abcr
AB454340-1 g
(3R,4S)-4-Amino-1-boc-3-methoxypiperidine; .
 1363378-22-6
1g
 €537.70 2023-07-18
Chemenu
CM106608-250mg
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
250mg
 $193 2022-09-03
Chemenu
CM106608-1g
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
1g
 $492 2023-03-07
Chemenu
CM106608-5g
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
5g
 $1477 2023-03-07
Chemenu
CM106608-5g
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
5g
 $479 2021-08-06
Chemenu
CM106608-10g
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
10g
 $757 2021-08-06
Chemenu
CM106608-25g
tert-butyl (3S,4R)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
25g
 $1441 2021-08-06
eNovation Chemicals LLC
D701386-500MG
tert-butyl (3R,4S)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
500mg
 $250 2024-05-23
eNovation Chemicals LLC
D701386-1G
tert-butyl (3R,4S)-4-amino-3-methoxypiperidine-1-carboxylate
 1363378-22-6 97%
1g
 $360 2024-05-23

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